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Compound Name: 12-Phenyldodecanoic acid

Cat. No.: B087111 Get Quote

Preamble: The Imperative of Structural Certainty
In the realm of chemical and pharmaceutical sciences, the unambiguous determination of a

molecule's structure is the bedrock upon which all further research is built. For a molecule like

12-phenyldodecanoic acid—a long-chain fatty acid featuring a terminal phenyl group—

understanding its precise atomic arrangement is critical for predicting its chemical behavior,

metabolic fate, and potential pharmacological activity.[1] This guide eschews a simple recitation

of procedures; instead, it provides a strategic, causality-driven workflow for the structural

elucidation of 12-phenyldodecanoic acid, mirroring the logical process undertaken in a

modern analytical laboratory. We will demonstrate how a synergistic application of

chromatographic and spectroscopic techniques provides a self-validating system, leading to an

unequivocal structural assignment.

The Strategic Workflow: A Holistic View
The elucidation process is not a linear path but an integrated strategy where each analytical

step informs the next. The overall workflow is designed to move from broad characterization to

definitive fine-structure mapping.
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Phase 1: Isolation & Functional Group ID

Phase 2: Molecular Formula & Fragmentation

Phase 3: Atom Connectivity & Stereochemistry

Sample Purification
(HPLC or GC Prep)

FTIR Spectroscopy

Pure Analyte

High-Resolution MS (ESI/EI)
- Determine Elemental Formula

Tandem MS (MS/MS)
- Analyze Fragmentation

Confirm Precursor Ion

1D NMR ('H, 'C, DEPT)
- Identify Spin Systems

2D NMR (COSY, HSQC, HMBC)
- Assemble Carbon Skeleton

Guide 2D Experiments

Structural Confirmation
- Assemble All Data

Definitive Connectivity

Ph-(CH₂)₁₁-COOH

Tropylium Ion
[C₇H₇]⁺
m/z = 91

Benzylic Cleavage
+ Rearrangement

[C₈H₉]⁺
m/z = 105

Cleavage
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C₆H₅ — C¹²H₂ — (CH₂)₉ — C²H₂ — C¹OOH H_arom (~7.2 ppm) C¹² (~36 ppm)

¹H → ¹³C (3-bond)

H¹² (~2.6 ppm) C_arom(q) (~142 ppm)

¹H → ¹³C (2-bond)

H² (~2.35 ppm) C¹ (~180 ppm)

¹H → ¹³C (2-bond)

Convergent Lines of Evidence

Final Structure:
12-Phenyldodecanoic Acid

FTIR:
- Confirms -COOH

- Confirms Phenyl Ring

HRMS & Fragmentation:
- Formula: C₁₈H₂₈O₂

- Terminal Phenyl (m/z 91)

1D & 2D NMR:
- Confirms C-H Framework

- HMBC Links Ph-(CH₂)₁₁-COOH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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